Cas no 2580251-76-7 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid
• CAS No: 2580251-76-7
• MF: C₂₅H₁₈N₂O₄
• MW: 410.421426296234
• CID: 5661276
• PubChem ID: 165900306
• Update Time: 2025-05-25

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)isoquinoline-8-carboxylic acid
• 2580251-76-7
• EN300-27727756
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid

• Inchi： 1S/C25H18N2O4/c28-24(29)20-9-10-23(19-11-12-26-13-21(19)20)27-25(30)31-14-22-17-7-3-1-5-15(17)16-6-2-4-8-18(16)22/h1-13,22H,14H2,(H,27,30)(H,28,29)
• InChI Key： IQBKPEYHOMLNDI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)C2C=NC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 410.12665706g/mol
• Monoisotopic Mass: 410.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic Acid (CAS No. 2580251-76-7)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid, with the chemical identifier CAS No. 2580251-76-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl group in its structure suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity towards biological targets.

The isoquinoline core of this molecule is a prominent scaffold in medicinal chemistry, frequently employed in the design of bioactive agents due to its ability to interact with various biological receptors and enzymes. The introduction of the fluoren-9-ylmethoxycarbonyl moiety not only modifies the electronic properties of the isoquinoline ring but also introduces a hydrophobic region that can improve membrane permeability and metabolic stability. These structural features make 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid a promising candidate for further exploration in drug development.

In recent years, there has been a surge in research focused on developing novel isoquinoline-based compounds with improved pharmacological profiles. The< strong>fluoren-9-ylmethoxycarbonyl group, in particular, has been investigated for its potential to enhance the pharmacokinetic properties of drug candidates. Studies have demonstrated that this substituent can increase the solubility and bioavailability of associated molecules, making them more suitable for clinical use. The incorporation of this group into 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid suggests that it may exhibit superior pharmacokinetic characteristics compared to simpler isoquinoline derivatives.

The carboxylic acid functionality at the 8-position of the isoquinoline ring provides another layer of reactivity, allowing for further derivatization and modification. This feature is particularly useful in medicinal chemistry, where carboxylic acids are often employed as anchors for covalent bonding or as sites for prodrug conversion. The combination of these structural elements—fluoren-9-ylmethoxycarbonyl, amino, and carboxylic acid—makes 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid a versatile building block for the synthesis of more complex pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid and target proteins or enzymes. These studies have hinted at its potential as an inhibitor or modulator of various therapeutic targets, including kinases, transcription factors, and ion channels. The< strong>fluoren-9-ylmethoxycarbonyl group, in particular, has been shown to enhance binding affinity through favorable hydrophobic interactions and pi-stacking effects.

The synthesis of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)isoquinoline-8-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in its synthesis include the formation of the isoquinoline core through cyclization reactions, followed by functionalization with the< strong>fluoren-9-ylmethoxycarbonyl group via nucleophilic substitution or condensation reactions. The introduction of the carboxylic acid functionality can be achieved through oxidation or hydrolysis techniques. Each step must be meticulously controlled to avoid side reactions and ensure the desired product integrity.

In terms of biological evaluation, preliminary studies on 5-({(9H-fluoren)-methylcarbamoylamino})isoquinoline have shown promising results in vitro. These investigations have revealed that derivatives of this compound exhibit inhibitory activity against certain kinases and may have potential applications in oncology research. While further research is needed to fully elucidate its mechanism of action and therapeutic efficacy, these initial findings suggest that it could be a valuable addition to the arsenal of anti-cancer agents.

The versatility of 5-({(9H-fluoren)-methylcarbamoylamino})isoquinoline also extends to its potential use as a tool compound in biochemical research. Its unique structural features make it an excellent candidate for developing probes that can interact with specific biological targets. By studying how this compound binds to and modulates these targets, researchers can gain insights into disease pathways and develop more targeted therapies.

The development of novel pharmaceutical agents often involves iterative optimization processes to improve potency, selectivity, and safety profiles. In the case of 5-({(9H-fluoren)-methylcarbamoylamino})isoquinoline derivatives, modifications such as altering substitution patterns or introducing additional functional groups can lead to significant improvements in their pharmacological properties. Future studies may explore alternative synthetic routes or explore new derivatives with enhanced activity against specific disease-related targets.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is expected to accelerate the discovery and development pipeline for compounds like 5-({(9H-fluoren)-methylcarbamoylamino})isoquinoline. These approaches enable researchers to rapidly evaluate large libraries of compounds for biological activity and optimize lead structures based on detailed molecular interactions.

In conclusion, 5-({(9H-fluoren)-methylcarbamoylamino})isoquinoline represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features—particularly the incorporation of a< strong>fluoren-methoxycarbonyl group—make it an attractive candidate for further exploration into its biological activities and therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing novel treatments.